Cas no 122099-11-0 (4-azido-2-iodo-1-methylbenzene)

• Product Name: 4-azido-2-iodo-1-methylbenzene
• CAS No: 122099-11-0
• MF: C₇H₆IN₃
• MW: 259.047112941742
• MDL: MFCD30321433
• CID: 2897599
• PubChem ID: 14262324
• Update Time: 2025-05-20

4-azido-2-iodo-1-methylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-azido-2-iodo-1-methyl-
• 4-azido-2-iodo-1-methylbenzene

• MDL： MFCD30321433
• Inchi： 1S/C7H6IN3/c1-5-2-3-6(10-11-9)4-7(5)8/h2-4H,1H3
• InChI Key： XYHPSJOKGFBEOL-UHFFFAOYSA-N
• SMILES： N(C1C=CC(C)=C(I)C=1)=[N+]=[N-]

Additional information on 4-azido-2-iodo-1-methylbenzene

4-Azido-2-Iodo-1-Methylbenzene: A Comprehensive Overview

4-Azido-2-Iodo-1-Methylbenzene, also known by its CAS number 122099-11-0, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes an azide group (-N3) at the para position, an iodine atom at the ortho position, and a methyl group at the meta position relative to the benzene ring. The combination of these functional groups makes it a versatile molecule with potential uses in drug discovery, materials science, and advanced chemical synthesis.

The synthesis of 4-Azido-2-Iodo-1-Methylbenzene involves a series of carefully controlled reactions. Typically, the starting material is bromobenzene or another halobenzene derivative, which undergoes nucleophilic substitution to introduce the azide group. The iodination step is carried out using iodine in the presence of a suitable catalyst, ensuring regioselectivity. Finally, the methyl group is introduced through alkylation or methylation reactions. Recent advancements in catalytic methods have improved the efficiency and yield of these reactions, making the compound more accessible for research and industrial applications.

4-Azido-2-Iodo-1-Methylbenzene has garnered attention in the field of medicinal chemistry due to its potential as a building block for bioactive compounds. The azide group is known for its reactivity in click chemistry reactions, such as the Huisgen cycloaddition, which enables the rapid construction of complex molecular architectures. This property makes it valuable for synthesizing small molecules that can target specific biological pathways or receptors.

In materials science, 4-Azido-2-Iodo-1-Methylbenzene has been explored as a precursor for functional polymers and materials with tailored properties. The iodine atom can act as a leaving group in substitution reactions, allowing for the incorporation of diverse functional groups into polymer backbones. Additionally, the methyl group provides steric bulk, which can influence the physical properties of resulting materials such as mechanical strength and thermal stability.

Recent studies have also highlighted the potential of 4-Azido-2-Iodo-1-Methylbenzene in energy storage applications. Researchers have investigated its use in synthesizing novel cathode materials for lithium-ion batteries. The compound's ability to undergo redox reactions at specific potentials makes it a promising candidate for improving battery performance and cycle life.

The versatility of 4-Azido-2-Iodo-1-Methylbenzene extends to its use in organic electronics. By incorporating this compound into conjugated systems, scientists have developed materials with enhanced charge transport properties. These materials show potential for applications in flexible electronics and organic light-emitting diodes (OLEDs), where high efficiency and stability are critical.

In conclusion, 4-Azido-2-Iodo-1-Methylbenzene, with its unique combination of functional groups and versatile reactivity, continues to be a focal point in cutting-edge chemical research. Its applications span drug discovery, materials science, energy storage, and organic electronics, underscoring its importance as a valuable tool for advancing modern chemistry.